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Compound of Interest

Compound Name:
Dibenzyl N,N-

diisopropylphosphoramidite

Cat. No.: B043645 Get Quote

Technical Data: Dibenzyl N,N-
diisopropylphosphoramidite
This document provides core technical specifications for Dibenzyl N,N-
diisopropylphosphoramidite, a key reagent in organic synthesis. It is particularly utilized for

the phosphitylation of alcohols and plays a significant role in the synthesis of oligonucleotides,

phosphopeptides, and various biomolecules.[1][2][3] The compound's stability and high

efficiency in coupling reactions make it a valuable tool for researchers in nucleic acid chemistry

and drug development.[1]

Chemical Properties and Identification
The fundamental chemical identifiers and properties of Dibenzyl N,N-
diisopropylphosphoramidite are summarized below. This data is critical for stoichiometric

calculations in reaction protocols and for analytical characterization.
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Identifier Value

Molecular Formula C₂₀H₂₈NO₂P[1][2][4][5]

Molecular Weight 345.42 g/mol [2][4]

Linear Formula [(CH₃)₂CH]₂NP(OCH₂C₆H₅)₂

CAS Number 108549-23-1[1][2][4]

Structural Information
Dibenzyl N,N-diisopropylphosphoramidite is comprised of a central phosphorus atom

bonded to a diisopropylamino group and two benzyloxy groups. This structure is key to its

function as a phosphitylating agent.
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Diagram of the major functional components of the molecule.

Methodology for Determination of Molecular
Properties
The molecular formula and weight of a chemical compound like Dibenzyl N,N-
diisopropylphosphoramidite are fundamental properties derived from its atomic composition.

1. Molecular Formula (C₂₀H₂₈NO₂P): The formula is determined based on the known structure

of the molecule, which is confirmed through analytical techniques such as Nuclear Magnetic
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Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These methods elucidate the

connectivity and number of atoms (20 Carbon, 28 Hydrogen, 1 Nitrogen, 2 Oxygen, 1

Phosphorus) within the molecule.

2. Molecular Weight (345.42 g/mol ): The molecular weight is calculated by summing the

atomic weights of all atoms present in the molecular formula. The calculation is based on the

standard atomic weights provided by the International Union of Pure and Applied Chemistry

(IUPAC).

Carbon: 20 x 12.011 u = 240.22 u

Hydrogen: 28 x 1.008 u = 28.224 u

Nitrogen: 1 x 14.007 u = 14.007 u

Oxygen: 2 x 15.999 u = 31.998 u

Phosphorus: 1 x 30.974 u = 30.974 u

Total Molecular Weight: 345.423 u (or g/mol )

Given that these are intrinsic and calculated properties based on the verified structure of the

molecule, detailed experimental protocols for their de novo determination are not typically

included in standard technical guides. The confirmation of these properties for a specific batch

is usually part of a standard Quality Control (QC) procedure, often involving mass

spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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